Cas no 104339-66-4 (Histatin 5 (Human))

• Product Name: Histatin 5 (Human)
• CAS No: 104339-66-4
• MF: C₁₃₃H₁₉₅N₅₁O₃₃
• MW: 3036.29332280159
• CID: 844802
• Update Time: 2025-10-30

Histatin 5 (Human) Chemical and Physical Properties

Names and Identifiers

• ASP-SER-HIS-ALA-LYS-ARG-HIS-HIS-GLY-TYR-LYS-ARG-LYS-PHE-HIS-GLU-LYS-HIS-HIS-SER-HIS-ARG-GLY-TYR
• HISTATIN-5
• Histatin 5
• Histatin 5 (Human)
• ASP-SER-HIS-ALA-LYS-ARG-HIS-HIS-GLY-TYR-LYS-ARG-LYS-PHE-HIS-GLU-LYS-HIS-HIS-SER-HIS-ARG-GLY-TYR: DSHAKRHHGYKRKFHEKHHSHRGY
• DSHAKRHHGYKRKFHEKHHSHRGY
• H-ASP-SER-HIS-ALA-LYS-ARG-HIS-HIS-GLY-TYR-LYS-ARG-LYS-PHE-HIS-GLU-LYS-HIS-HIS-SER-HIS-ARG-GLY-TYR-OH
• L-Asp-L-Ser-L-His-L-Ala-L-Lys-L-Arg-L-His-L-His-Gly-L-Tyr-L-Lys-L-Arg-L-Lys-L-Phe-L-His-L-Glu-L-Lys-L-His-L-His-L-Ser-L-His-L-Arg-Gly-L-Tyr-OH
• ASP-SER-HIS-ALA-LYS-ARG-HIS-HIS-GLY-TYR-LYS-ARG-LY
• Histatin 5【human parotid saliva】
• HISTATIN 5, ≥97% (HPLC)

• Inchi： 1S/C133H195N51O33/c1-71(164-120(206)96(46-76-54-146-65-158-76)181-128(214)103(62-185)183-110(196)84(138)52-108(193)194)109(195)167-86(18-5-9-35-134)113(199)172-91(24-15-41-154-133(143)144)118(204)178-99(49-79-57-149-68-161-79)125(211)176-95(45-75-53-145-64-157-75)112(198)156-60-105(189)165-93(43-73-25-29-82(187)30-26-73)121(207)173-87(19-6-10-36-135)114(200)171-90(23-14-40-153-132(141)142)115(201)169-88(20-7-11-37-136)116(202)175-94(42-72-16-3-2-4-17-72)122(208)179-97(47-77-55-147-66-159-77)124(210)174-92(33-34-107(191)192)119(205)170-89(21-8-12-38-137)117(203)177-100(50-80-58-150-69-162-80)126(212)180-101(51-81-59-151-70-163-81)127(213)184-104(63-186)129(215)182-98(48-78-56-148-67-160-78)123(209)168-85(22-13-39-152-131(139)140)111(197)155-61-106(190)166-102(130(216)217)44-74-27-31-83(188)32-28-74/h2-4,16-17,25-32,53-59,64-71,84-104,185-188H,5-15,18-24,33-52,60-63,134-138H2,1H3,(H,145,157)(H,146,158)(H,147,159)(H,148,160)(H,149,161)(H,150,162)(H,151,163)(H,155,197)(H,156,198)(H,164,206)(H,165,189)(H,166,190)(H,167,195)(H,168,209)(H,169,201)(H,170,205)(H,171,200)(H,172,199)(H,173,207)(H,174,210)(H,175,202)(H,176,211)(H,177,203)(H,178,204)(H,179,208)(H,180,212)(H,181,214)(H,182,215)(H,183,196)(H,184,213)(H,191,192)(H,193,194)(H,216,217)(H4,139,140,152)(H4,141,142,153)(H4,143,144,154)/t71-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-/m0/s1
• InChI Key： KSXBMTJGDUPBBN-VPKNIDFUSA-N
• SMILES： [C@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCCCN)C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)N[C@@H](CCCNC(=N)N)C(=O)NCC(=O)N[C@H](C(=O)O)CC1C=CC(O)=CC=1)CC1N=CNC=1)CC1N=CNC=1)CC1N=CNC=1)(NC(=O)[C@@H](NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CCCCN)NC(=O)[C@@H](NC(=O)CNC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)[C@@H](NC(=O)[C@H](CO)NC(=O)[C@@H](N)CC(=O)O)CC1N=CNC=1)CC1N=CNC=1)CC1N=CNC=1)CC1C=CC(O)=CC=1)CC1=CC=CC=C1)CC1N=CNC=1

Computed Properties

• Exact Mass: 3034.51000

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.0 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• PSA: 1378.68000
• LogP: 1.42620

Histatin 5 (Human) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Histatin 5 (Human)

Histatin 5 (Human)

Histatin 5 (Human), also known by its CAS number 104339-66-4, is a peptide that plays a significant role in human biology, particularly in the context of oral health and immune response. This peptide is a member of the histatin family, which are histidine-rich cationic peptides found in human saliva and other secretory tissues. Histatins are known for their antimicrobial properties, making them crucial in maintaining the balance of oral microbiota and preventing infections.

The antimicrobial activity of Histatin 5 has been extensively studied, with recent research highlighting its effectiveness against a wide range of pathogens, including bacteria and fungi. For instance, studies have demonstrated that Histatin 5 exhibits potent activity against *Candida albicans*, a common cause of oral candidiasis. This makes it a promising candidate for therapeutic applications in the treatment of fungal infections, particularly in immunocompromised individuals.

One of the most fascinating aspects of Histatin 5 is its ability to modulate the immune response. Research has shown that it can recruit immune cells such as macrophages and dendritic cells to sites of infection, enhancing the body's defense mechanisms. This dual function—direct antimicrobial activity and immune modulation—positions Histatin 5 as a multifaceted agent with potential applications in both preventive and therapeutic settings.

In addition to its antimicrobial properties, Histatin 5 has been implicated in wound healing processes. Studies have shown that it promotes epithelial cell migration and proliferation, which are critical steps in the repair of damaged tissues. This finding has opened new avenues for exploring its use in topical treatments for oral ulcers and other mucosal injuries.

The molecular mechanisms underlying the activities of Histatin 5 are also an area of active research. Recent advancements in structural biology have provided insights into how this peptide interacts with microbial membranes and host cells. For example, studies using advanced imaging techniques have revealed that Histatin 5 forms pores in bacterial membranes, leading to cell death by disrupting membrane integrity.

Moreover, the potential of Histatin 5 as a drug delivery vehicle is being explored. Its ability to bind to negatively charged surfaces makes it a candidate for delivering therapeutic agents to specific sites within the body. This could be particularly useful in targeting infections localized to mucosal surfaces.

Despite its numerous potential applications, challenges remain in harnessing Histatin 5 for clinical use. Issues such as stability in physiological conditions and potential toxicity need to be addressed before it can be widely adopted as a therapeutic agent.

In conclusion, Histatin 5 (Human) with CAS number 104339-66-4 is a versatile peptide with significant implications for oral health and beyond. Its antimicrobial properties, immune-modulating effects, and wound-healing capabilities make it a subject of intense scientific interest. As research continues to uncover its full potential, Histatin 5 holds promise as a natural defense molecule with applications in medicine and beyond.